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Compound of Interest

Compound Name: RS 67506 hydrochloride

Cat. No.: B1662567

Essential Safety and Handling Guide for RS 67506
Hydrochloride

This document provides crucial safety, handling, and disposal protocols for RS 67506
hydrochloride, a potent and selective 5-HT4 partial agonist. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment. Adherence to these guidelines is critical to minimize exposure and
mitigate potential health risks.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for RS 67506 hydrochloride is not
publicly available. The information provided herein is synthesized from supplier data and

established best practices for handling potent neuroactive compounds. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Chemical and Physical Properties

The following table summarizes the key quantitative data for RS 67506 hydrochloride.
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Property Value Reference
CAS Number 168986-61-6

Molecular Formula C18H28CIN304S-HCI

Molecular Weight 454.41 g/mol [1]
Solubility Soluble in water to 80 mM

Storage Store at Room Temperature [2]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Given the potent pharmacological activity of RS 67506 hydrochloride, it must be handled with
care to prevent accidental exposure through inhalation, ingestion, or skin contact. Engineering
controls, such as a chemical fume hood, should be the primary method of exposure control.

Personal Protective Equipment (PPE) Recommendations

The following PPE is mandatory when handling RS 67506 hydrochloride, particularly in its
powdered form.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/rs-67506
https://www.medchemexpress.com/rs-67506-hydrochloride.html
https://www.benchchem.com/product/b1662567?utm_src=pdf-body
https://www.benchchem.com/product/b1662567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommendation

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a robust barrier
against skin contact. The outer
glove should be changed
immediately upon

contamination.

Body Protection

A disposable, solid-front
laboratory coat with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Eye & Face Protection

Tightly fitting safety goggles
with side shields. A face shield
should be worn over goggles
when handling larger
quantities or if there is a splash

hazard.

Protects against splashes and
airborne particles entering the

eyes.

Respiratory Protection

Required when handling the
powder outside of a certified
chemical fume hood or
ventilated balance enclosure.
A NIOSH-approved N95 or
higher-rated respirator is

recommended.

Minimizes the risk of inhaling
fine particles of the potent

compound.

Experimental Protocol: Standard Operating Procedure
for Solution Preparation

This protocol outlines the step-by-step process for safely preparing a stock solution of RS

67506 hydrochloride.

e Preparation:

o Designate a specific work area within a certified chemical fume hood.

o Cover the work surface with absorbent, disposable bench paper.
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o Assemble all necessary equipment: analytical balance, weigh paper, spatulas, vials, and
solvent.

o Don all required PPE as specified in the table above.

e Weighing the Compound:

o Perform all weighing operations within a ventilated balance enclosure or chemical fume
hood to contain any airborne powder.

o Carefully transfer the desired amount of RS 67506 hydrochloride powder onto weigh
paper using a clean spatula.

o Record the exact weight.

e Solubilization:
o Carefully transfer the weighed powder into an appropriate storage vial.
o Add the desired volume of solvent (e.g., water) to the vial.

o Secure the cap and mix by vortexing or gentle agitation until the solid is completely
dissolved.

e Post-Handling Decontamination:

o Wipe down all surfaces, equipment, and the outside of the primary container with a
suitable deactivating solution (e.g., 70% ethanol), followed by a dry wipe.

o Carefully doff the outer pair of gloves and dispose of them as hazardous waste.
o Remove the remaining PPE and dispose of disposable items appropriately.
e Hand Hygiene:

o Wash hands thoroughly with soap and water immediately after the procedure is complete.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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